2,5-Diaminobenzenethiol

• IUPAC Name: 2,5-diaminobenzenethiol
• InChI: InChI=1S/C6H8N2S/c7-4-1-2-5(8)6(9)3-4/h1-3,9H,7-8H2
• InChI Key: ANOCYDFVIZFQDK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)S)N
• Molecular Formula: C6H8N2S
• DSSTOX Substance ID: DTXSID80598576
• Molecular Weight: 140.21 g/mol
• CAS RN: 507246-12-0

Description

2,5-Diaminobenzenethiol, also known as cysteamine, is a small molecule that has been widely used in scientific research due to its unique properties. It is a thiol-containing compound that can react with various biomolecules, such as proteins and nucleic acids, and has been shown to play an important role in many biological processes.

Scientific Research Applications

Gold Nanoparticle-Based Colorimetric Determination

2,5-Diaminobenzenethiol has been utilized in the synthesis of 3,4-diaminobenzenethiol, a ligand for gold nanoparticles. This application is particularly useful for the rapid and sensitive detection of Cu2+ ions in water, demonstrating high sensitivity and selectivity. Peaks corresponding to Cu2+ concentrations range from 0.5 μM to 2 μM, with recovery rates of 92–109% (Zhang et al., 2016).

Ultrathin Two-Dimensional Nanomaterials

2,5-Diaminobenzenethiol is a key component in the development of ultrathin two-dimensional nanomaterials. These materials have been researched extensively due to their compelling physical, chemical, electronic, and optical properties, with potential applications in electronics, optoelectronics, electrocatalysis, batteries, supercapacitors, solar cells, photocatalysis, and sensing platforms (Tan et al., 2017).

Synthesis of Cyanobenzimidazoles

Another application of 2,5-Diaminobenzenethiol is in the direct synthesis of 2-Cyanobenzimidazoles, which involves thermolysis and acid-catalyzed rearrangement of imine intermediates. This process generates diatomic sulfur, S2, as a byproduct, indicating its usefulness in organic synthesis (Rakitin et al., 1996).

Poly(p-phenylene) and Related Polymers

The dehalogenation polycondensation of 1,4-dihalobenzene, a derivative of 2,5-Diaminobenzenethiol, yields poly(p-phenylene) with high crystallinity. This process is significant in the preparation of crystalline films of polymers like polythiophene and their doping to form semiconducting adducts (Yamamoto et al., 1992).

Tissue Sulfhydryl Groups Detection

2,5-Diaminobenzenethiol is also instrumental in the synthesis of water-soluble aromatic disulfides like 5,5′-dithiobis(2-nitrobenzoic acid) used for determining sulfhydryl groups in biological materials (Ellman, 1959).

Polyurethane(urea) Elastomers

In the field of polymer science, 2,5-Diaminobenzenethiol derivatives have been used in preparing polyurethane(urea) elastomers. These elastomers exhibit comparable mechanical properties to internationally developed counterparts but at a significantly lower cost, showcasing its economic advantage in material science (Hongwe, 2013).

Fluorescent Material Development

2,5-Diaminobenzenethiol derivatives have been employed in creating green fluorophores for imaging applications. These fluorophores exhibit high fluorescence emission, photostability, and are solid-state emissive, water-soluble, and solvent- and pH-independent with large Stokes shifts (Beppu et al., 2015).

Conjugated Main Chain Azo Polymer

The polymerization of 2,5-diaminobenzene sulfonic acid, a derivative of 2,5-Diaminobenzenethiol, leads to the formation of high molecular weight, conjugated main chain azo polymers. These polymers are highly soluble in water and various polar organic solvents, expanding their application potential in various fields (Balasubramanian et al., 1996).

Future Directions

: Ambeed: 2,5-Diaminobenzenethiol : TCI Chemicals: 2-Aminobenzenethiol : BLD Pharm: 2,5-Diaminobenzenethiol